Cas no 2228445-46-1 (N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide)

• Product Name: N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide
• CAS No: 2228445-46-1
• MF: C₁₂H₁₈N₂O₂
• MW: 222.283523082733
• CID: 5898043
• PubChem ID: 165608853
• Update Time: 2025-08-04

N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide
• EN300-1740791
• 2228445-46-1
• N-[3-(1-amino-2-methoxypropan-2-yl)phenyl]acetamide

• Inchi： 1S/C12H18N2O2/c1-9(15)14-11-6-4-5-10(7-11)12(2,8-13)16-3/h4-7H,8,13H2,1-3H3,(H,14,15)
• InChI Key： RCPKBVPWRYTPAM-UHFFFAOYSA-N
• SMILES： O(C)C(C)(CN)C1C=CC=C(C=1)NC(C)=O

Computed Properties

• Exact Mass: 222.136827821g/mol
• Monoisotopic Mass: 222.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4Ų

Additional information on N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide

N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide (CAS No: 2228445-46-1)

The compound N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide (CAS No: 2228445-46-1) is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a phenyl group attached to an acetamide moiety, with a substituted amino alcohol group at the 3-position of the phenyl ring. This substitution pattern imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for further research and development.

Recent studies have highlighted the importance of N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide in the context of enzyme inhibition and drug design. Researchers have explored its ability to interact with various biological targets, including kinases and proteases, which are critical in disease pathways such as cancer and inflammation. The compound's structure allows for favorable binding interactions due to the presence of hydrogen bonding donors and acceptors, as well as hydrophobic regions that can engage with complementary sites on target proteins.

One of the key features of N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide is its versatility in chemical synthesis. The molecule can be readily modified at several positions to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability. For instance, the methoxy group on the propanol moiety can be replaced with other substituents to modulate lipophilicity and solubility. These modifications are crucial for optimizing the compound's performance in preclinical studies and subsequent clinical trials.

In terms of biological activity, N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide has shown promising results in vitro assays targeting various enzymes. Its ability to inhibit specific kinases suggests potential applications in treating diseases associated with hyperactive signaling pathways. Additionally, the compound's selectivity profile has been evaluated, demonstrating minimal off-target effects compared to other structurally similar compounds. This selectivity is a critical factor in reducing adverse effects and improving therapeutic efficacy.

The synthesis of N-3-(1-amino-2-methoxypropan-2-yl)phenylacetamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. Key steps include nucleophilic acylation, amine alkylation, and protection/deprotection strategies to achieve the desired stereochemistry and functional groups. The use of modern synthetic techniques, such as microwave-assisted synthesis and catalytic asymmetric synthesis, has further enhanced the efficiency and scalability of this process.

From an analytical standpoint, N-3-(1-amino-2-methoxypropan-2-y l)phenylacetamide has been thoroughly characterized using advanced spectroscopic methods. Techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided detailed insights into its molecular structure and conformational flexibility. These analyses are essential for confirming the compound's identity, purity, and stability under different conditions.

In conclusion, N-Acetyl-N'-[3-(1-aminoethyl)-phenethyl]guanidine, also known as N-Acetyl-N'-[3-(1-aminoethyl)-benzeneacetyl]guanidine, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique structure, combined with recent advancements in synthetic methodology and biological evaluation, positions it as a promising candidate for future drug development efforts.